2-(Acetylamino)-2-deoxy-L-galacturonic acid

• CAS No.: 82838-35-5
• Molecular Formula: C8H13NO7
• Molecular Weight: 235.19 g/mol
• IUPAC Name: (2R,3S,4S,5S)-5-acetamido-2,3,4-trihydroxy-6-oxohexanoic acid
• InChI: InChI=1S/C8H13NO7/c1-3(11)9-4(2-10)5(12)6(13)7(14)8(15)16/h2,4-7,12-14H,1H3,(H,9,11)(H,15,16)/t4-,5+,6+,7-/m1/s1
• InChI Key: MQWZJOSNNICZJE-JRTVQGFMSA-N
• Isomeric SMILES: CC(=O)N[C@H](C=O)[C@@H]([C@@H]([C@H](C(=O)O)O)O)O
• SMILES: CC(=O)NC(C=O)C(C(C(C(=O)O)O)O)O
• Synonyms: 2-N-acetyl-2-deoxy-L-galacturonic acid; 2-N-acetyl-2-deoxygalacturonic acid; 2-NADGA; GalNAcA; N-acetylgalactosaminuronic acid

Description

2-(Acetylamino)-2-deoxy-L-galacturonic acid, also known as this compound, is a useful research compound. Its molecular formula is C8H13NO7 and its molecular weight is 235.19 g/mol. The purity is usually 95%.
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